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Compound of Interest

Compound Name: Indoleacetic Acid-d4

Cat. No.: B15542790

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Indoleacetic Acid-d4, a deuterated form of the common plant hormone auxin.
Adherence to these protocols is critical for personal safety and maintaining the integrity of your
research.

Hazard Identification and Personal Protective
Equipment (PPE)

Indoleacetic Acid-d4, like its non-deuterated counterpart, is classified as a hazardous
substance. It is crucial to be aware of its potential health effects and to use the appropriate
personal protective equipment (PPE). The primary hazards include skin, eye, and respiratory
irritation.[1][2][3][4]

Summary of Hazards
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Hazard Statement GHS Classification
Causes serious eye irritation Eye lIrrit. 2[3]

Causes skin irritation Skin Irrit. 2

May cause respiratory irritation STOT SE 3

Harmful if swallowed Acute Tox. 4 (Oral)

Harmful if inhaled -

Recommended Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Indoleacetic Acid-d4, the following PPE is

mandatory:

PPE Category Specification

Eye and Face Protection Chemical safety goggles or a full-face shield.
Nitrile rubber gloves (minimum 0.11 mm

Skin Protection thickness), a lab coat, and appropriate
protective clothing.
An approved dust respirator (e.g., N95) should

Respiratory Protection be used, especially when handling the powder

outside of a fume hood.

Operational Plan for Safe Handling

A systematic approach to handling Indoleacetic Acid-d4 is essential to minimize exposure and
prevent contamination.

Step-by-Step Handling Protocol:
e Preparation:

o Read and understand the Safety Data Sheet (SDS) for Indoleacetic Acid-d4 before
starting any work.
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o Ensure a chemical fume hood is in proper working order.

o Gather all necessary materials, including PPE, weighing paper, spatulas, and appropriate
containers.

o Label all containers clearly.
» Weighing and Aliquoting:

o Perform all weighing and handling of the solid Indoleacetic Acid-d4 within a certified
chemical fume hood to avoid inhalation of dust particles.

o Use anti-static weighing paper or a weighing boat.
o Carefully transfer the desired amount of the compound using a clean spatula.
o Close the primary container tightly immediately after use.
 Dissolving:
o When dissolving the compound, add the solvent to the solid slowly to avoid splashing.
o Indoleacetic acid is soluble in alcohol, ether, and acetone.

o If heating is required, use a water bath or a heating block with precise temperature control.
Avoid open flames.

o Post-Handling:
o Thoroughly clean all equipment used for handling the compound.
o Wash hands and any exposed skin with soap and water after handling.

Disposal Plan

Proper disposal of Indoleacetic Acid-d4 and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:
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e Solid Waste:

o Collect unused Indoleacetic Acid-d4 powder and any contaminated materials (e.g.,
weighing paper, gloves, paper towels) in a clearly labeled, sealed hazardous waste
container.

e Liquid Waste:

o Collect solutions containing Indoleacetic Acid-d4 in a designated, sealed hazardous
waste container. Do not pour down the drain.

e Disposal:

o Dispose of all waste in accordance with local, state, and federal regulations. Contact your
institution's environmental health and safety (EHS) department for specific guidance on
hazardous waste disposal procedures.

Workflow for Safe Handling of Indoleacetic Acid-d4
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Safe Handling Workflow for Indoleacetic Acid-d4
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Caption: Workflow for the safe handling of Indoleacetic Acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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